Cas no 1522799-01-4 (2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid)
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
- EN300-1833810
- 1522799-01-4
-
- Inchi: 1S/C13H17NO2/c1-3-11(13(15)16)9-4-5-12-10(8-9)6-7-14(12)2/h4-5,8,11H,3,6-7H2,1-2H3,(H,15,16)
- InChI Key: MMZMJLWMJLIJAB-UHFFFAOYSA-N
- SMILES: OC(C(CC)C1C=CC2=C(C=1)CCN2C)=O
Computed Properties
- Exact Mass: 219.125928785g/mol
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 40.5Ų
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833810-1g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-5g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 5g |
$2650.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-10g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 10g |
$3929.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-0.05g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-0.1g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-0.25g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-0.5g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-1.0g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1833810-2.5g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1833810-5.0g |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid |
1522799-01-4 | 5g |
$3105.0 | 2023-05-26 |
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid
Introduction to 2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid (CAS No. 1522799-01-4) and Its Emerging Applications in Chemical Biology and Medicine
2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1522799-01-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a fused indole ring system with a butanoic acid side chain, exhibits unique pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic development. The indole moiety, known for its biological relevance, plays a crucial role in various physiological processes, while the butanoic acid moiety contributes to the compound's solubility and metabolic stability. Together, these structural elements create a versatile scaffold that has been investigated for its potential in modulating biological pathways associated with inflammation, neurodegeneration, and cancer.
The< strong>1-methyl-2,3-dihydro-1H-indol-5-yl portion of the molecule is particularly noteworthy due to its similarity to several bioactive natural products and synthetic derivatives. For instance, indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The addition of a methyl group at the 1-position enhances the lipophilicity of the indole core, improving its ability to cross biological membranes. This feature is critical for drug candidates that require cellular uptake to exert their therapeutic effects.
Recent advances in computational chemistry and molecular modeling have facilitated the rational design of novel indole-based compounds like CAS No. 1522799-01-4. These tools allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with high accuracy. By leveraging such technologies, scientists have been able to identify key interactions between this compound and biological targets such as enzymes and receptors. For example, studies suggest that< strong>2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid may interact with cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Inhibiting COX enzymes has been a major focus in drug development due to their role in producing prostaglandins—mediators of pain and fever.
The< strong>butanoic acid side chain in CAS No. 1522799-01-4 not only influences solubility but also provides a site for further functionalization. Butanoic acid derivatives have been explored for their potential as protease inhibitors or as intermediates in the synthesis of more complex molecules. The carboxylic acid group at the end of the side chain can be easily modified through esterification or amidation reactions, allowing for the creation of prodrugs or analogs with enhanced pharmacological properties.
In the realm of medicinal chemistry,< strong>2-(1-methyl-2,3-dihydro-1H-indol-5-yl)butanoic acid has been investigated for its potential role in treating neurological disorders. Indole derivatives are known to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. Preclinical studies have shown that compounds with similar structures may exhibit neuroprotective effects by reducing oxidative stress and inhibiting inflammatory responses in brain tissue. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.
The< strong>CAS No. 1522799-01-4 identifier ensures unambiguous recognition of this compound within scientific literature and patent databases. This standardized nomenclature is essential for researchers who need to reference specific chemical entities accurately across different studies and publications. The availability of detailed structural information allows for high-throughput screening campaigns aimed at identifying novel drug candidates with improved efficacy and reduced toxicity.
New synthetic methodologies have also contributed to the growing interest in CAS No. 1522799-01-4. Techniques such as palladium-catalyzed cross-coupling reactions enable efficient construction of complex indole scaffolds under mild conditions. These methods enhance scalability while maintaining high yields, making it feasible to produce sufficient quantities for both preclinical studies and commercial applications. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste generation and reduce environmental impact.
The< strong-pharmacokinetic profile of< strong>2-(1-methyl-2,3-dihydro-1H-indol-5-y)butanoic acid is another critical factor that influences its potential as a therapeutic agent. Studies using animal models have revealed that this compound exhibits moderate bioavailability following oral administration due to its balanced lipophilicity-hydrophilicity ratio. Furthermore, preliminary toxicology assessments indicate low systemic toxicity at tested doses.
In conclusion, 2-(1-methyl--2,-3-dihydro--1H-indol--5-y]butanoic acid (CAS No.--1522799--01--4) represents an exciting opportunity for innovation in chemical biology and medicine. Its unique structural features combined with promising preclinical data position it as a valuable scaffold for developing novel therapeutics targeting inflammation,- neurodegenerative diseases,- cancer,- or other disorders where indole derivatives show therapeutic potential.
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